![molecular formula C8H18ClN B3383663 2,2,5,5-Tetramethylpyrrolidine;hydrochloride CAS No. 4567-23-1](/img/structure/B3383663.png)
2,2,5,5-Tetramethylpyrrolidine;hydrochloride
Overview
Description
2,2,5,5-Tetramethylpyrrolidine;hydrochloride is a chemical compound with the molecular formula C8H18ClN . It has a molecular weight of 163.69 g/mol.
Molecular Structure Analysis
The molecular structure of 2,2,5,5-Tetramethylpyrrolidine includes a five-membered pyrrolidine ring. The molecule has an average mass of 127.227 Da and a monoisotopic mass of 127.136101 Da .Physical and Chemical Properties Analysis
2,2,5,5-Tetramethylpyrrolidine has a density of 0.8±0.1 g/cm3, a boiling point of 134.6±8.0 °C at 760 mmHg, and a vapour pressure of 8.0±0.2 mmHg at 25°C . It has a flash point of 24.1±16.5 °C and an index of refraction of 1.415 . The molecule has one hydrogen bond acceptor and one hydrogen bond donor .Scientific Research Applications
Synthesis and Sensitivity Studies
Research on derivatives of 2,2,5,5-tetramethylpyrrolidine nitroxide spin labels indicates their effectiveness as pH sensitive probes. The amino group notably enhances the pH sensitivity of a nitroxide more than other groups like cyano, carboxyl, or amido (Mathew & Dodd, 1985).
Mass Spectrometry and Spin Labels
In mass spectrometry, 3-substituted-2,2,5,5-tetramethylpyrrolidine nitroxides serve as stable free radicals extensively used in synthesizing ‘spin labels’. These spin labels are instrumental in detailed mass spectrometric analyses (Davies, Morrison, & Barratt, 1974).
Biomedical Applications
The compound is also applied in biomedical research, as demonstrated by the synthesis of spin-labeled amides with antioxidant potential, which are promising for magnetic resonance imaging (MRI) applications (Yushkova et al., 2013).
Molecular Probes and Labels
Stable free radicals like sterically shielded nitroxides of the pyrrolidine series have shown high stability in biological systems, making them useful as molecular probes and labels in biophysical and biomedical research, especially in magnetic resonance spectroscopy and imaging (Dobrynin et al., 2021).
Brain Imaging Research
Acyl-protected hydroxylamines derived from 2,2,5,5-tetramethylpyrrolidine show potential as electron paramagnetic resonance (EPR) brain imaging agents. These compounds are lipophilic, facilitating blood-brain barrier penetration, and convert into detectable species for EPR brain imaging in the central nervous system (Yordanov et al., 2002).
Redox Properties and Stability
The redox properties of 2,2,5,5-tetraalkyl imidazoline and imidazolidine nitroxides, which include derivatives of 2,2,5,5-tetramethylpyrrolidine, have been studied. Bulky substituents in these compounds can stabilize nitroxide and destabilize hydroxylamine, affecting their oxidation-reduction reactions and stability (Kirilyuk et al., 2015).
Properties
IUPAC Name |
2,2,5,5-tetramethylpyrrolidin-1-ium;chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N.ClH/c1-7(2)5-6-8(3,4)9-7;/h9H,5-6H2,1-4H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXQCNIIUUHSGMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC([NH2+]1)(C)C)C.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClN | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.69 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4567-23-1 | |
Record name | Pyrrolidine, 2,2,5,5-tetramethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4567-23-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2,5,5-tetramethylpyrrolidinium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.676 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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